Cas no 1396856-60-2 (N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 1396856-60-2
• MF: C₁₇H₂₀ClN₅O
• MW: 345.826601982117
• CID: 6243899
• PubChem ID: 71795112
• Update Time: 2025-11-01

N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide
• AKOS024545854
• N-(4-chlorobenzyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide
• VU0542003-1
• 1396856-60-2
• N-[(4-chlorophenyl)methyl]-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide
• F6257-6196

• Inchi： 1S/C17H20ClN5O/c1-13-10-16(21-12-20-13)22-6-8-23(9-7-22)17(24)19-11-14-2-4-15(18)5-3-14/h2-5,10,12H,6-9,11H2,1H3,(H,19,24)
• InChI Key： UORFGEWZSRIMLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(N1CCN(C2C=C(C)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 345.1356380g/mol
• Monoisotopic Mass: 345.1356380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide

Professional Introduction to N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 1396856-60-2)

N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 1396856-60-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, represents a promising candidate for further exploration in medicinal chemistry. Its unique combination of functional groups, including a chlorophenyl moiety and a piperazine ring linked to a pyrimidine derivative, makes it an intriguing subject for synthetic chemists and pharmacologists alike.

The 4-chlorophenyl group in the molecular structure contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution. This feature, along with the presence of the piperazine ring, which is known for its role in central nervous system (CNS) drug design, positions this compound as a potential lead for the development of novel therapeutic agents. Recent studies have highlighted the importance of piperazine derivatives in the treatment of various neurological disorders, including depression and anxiety.

In addition to its structural attributes, N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide exhibits interesting pharmacological properties. Preliminary in vitro studies have demonstrated its ability to interact with multiple biological targets, suggesting a broad spectrum of potential therapeutic applications. The compound's interaction with enzymes and receptors relevant to neurotransmitter systems has been particularly noteworthy. For instance, its binding affinity to certain serotonin receptors has been observed, which is consistent with its potential role in modulating mood and cognitive functions.

The 6-methylpyrimidin-4-yl moiety is another key feature of this compound that contributes to its pharmacological profile. Pyrimidine derivatives are well-documented for their involvement in various biological processes, and modifications at the 6-position can significantly influence the compound's activity. In recent years, there has been a surge in research focusing on pyrimidine-based compounds due to their versatility and efficacy in targeting a wide range of diseases. The incorporation of a methyl group at the 6-position enhances the stability of the pyrimidine ring while also influencing its electronic properties, thereby affecting its interactions with biological targets.

The synthesis of N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core piperazine-pyrimidine scaffold efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

Ongoing research efforts are focused on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning various substituents, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising analogs. These approaches allow researchers to predict and validate the biological activity of new compounds before they enter more labor-intensive experimental phases.

The potential therapeutic applications of N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide are diverse and exciting. Given its interactions with serotonin receptors and other CNS-related targets, it holds promise for treating conditions such as depression, anxiety disorders, and even neurodegenerative diseases. Furthermore, its lipophilic nature suggests potential utility in developing drugs that require efficient blood-brain barrier penetration. As our understanding of neurological disorders continues to evolve, compounds like this one may play a pivotal role in developing next-generation treatments.

The regulatory landscape for new pharmaceuticals demands rigorous testing to ensure safety and efficacy before they can be brought to market. N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide, being an early-stage candidate, is subject to stringent evaluation protocols. Researchers are employing comprehensive toxicological studies to assess its potential side effects and long-term impacts on human health. These studies are crucial for ensuring that any future therapeutic applications are both safe and effective.

In conclusion, N-(4-chlorophenyl)methyl-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide represents a significant advancement in pharmaceutical research due to its complex structure and promising pharmacological properties. Its unique combination of functional groups makes it a valuable candidate for further exploration in drug development. As research progresses, this compound could pave the way for novel treatments targeting neurological disorders and other diseases. The ongoing efforts by synthetic chemists and pharmacologists underscore the importance of innovative approaches in discovering new therapeutic agents that can improve human health.